Cas no 7108-40-9 (N-methylcyclopropanecarboxamide)

• Product Name: N-methylcyclopropanecarboxamide
• CAS No: 7108-40-9
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD00226845
• CID: 546065
• PubChem ID: 528616
• Update Time: 2025-10-29

N-methylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-methyl-
• MethylaMido Cyclopropanoate
• N-methylcyclopropanecarboxamide
• Cyclopropanecarboxamide,N-methyl
• N-Methyl-cyclopropancarbamid
• N-Methyl-cyclopropancarboxamid
• N-Methylcyclopropylcarboxamide
• F14269
• Cyclopropanecarboxamide, N-methyl
• DTXSID20336035
• EN300-108441
• 7108-40-9
• AKOS008933031
• Z32016401
• MFCD00226845
• cyclopropanecarboxylic acid methylamide
• CS-0106601
• BVNIREPGHLFKNZ-UHFFFAOYSA-N
• DB-199544

• MDL： MFCD00226845
• Inchi： 1S/C5H9NO/c1-6-5(7)4-2-3-4/h4H,2-3H2,1H3,(H,6,7)
• InChI Key： BVNIREPGHLFKNZ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC

Computed Properties

• Exact Mass: 99.06840
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 0.98270

Additional information on N-methylcyclopropanecarboxamide

Comprehensive Guide to N-methylcyclopropanecarboxamide (CAS No. 7108-40-9): Properties, Applications, and Industry Insights

N-methylcyclopropanecarboxamide (CAS No. 7108-40-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique structural motif combining a cyclopropane ring with an amide functional group, making it valuable for designing bioactive molecules. The compound's molecular formula C5H9NO and molecular weight 99.13 g/mol contribute to its versatile applications in drug discovery and material science.

Recent studies highlight the growing interest in cyclopropane-containing compounds due to their enhanced metabolic stability and bioavailability. As researchers explore small molecule therapeutics, N-methylcyclopropanecarboxamide serves as a crucial building block for developing enzyme inhibitors and receptor modulators. Its rigid three-membered ring structure offers distinct advantages in molecular design, particularly for targeting protein-protein interactions—a hot topic in precision medicine development.

The synthesis of CAS 7108-40-9 typically involves amide bond formation between cyclopropanecarbonyl chloride and methylamine. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization employs NMR spectroscopy (¹H and ¹³C), mass spectrometry, and infrared spectroscopy, with key peaks at 1650 cm⁻¹ (C=O stretch) and 3300 cm⁻¹ (N-H stretch) confirming the amide functionality.

In pharmaceutical contexts, this compound demonstrates potential as a bioisostere for peptide bonds, addressing the industry's demand for orally bioavailable drugs. Its application in crop protection chemicals is also being investigated, as cyclopropane derivatives show promise in developing next-generation pesticides with improved environmental profiles. The compound's logP value of 0.32 suggests favorable physicochemical properties for biological applications.

From a commercial perspective, N-methylcyclopropanecarboxamide suppliers are seeing increased demand from contract research organizations and academic laboratories. The global market for specialty amides is projected to grow at 6.2% CAGR (2023-2030), driven by innovations in drug discovery platforms and green chemistry initiatives. Storage recommendations include protection from moisture at 2-8°C in amber glass containers to maintain stability.

Emerging research explores the compound's utility in metal-organic frameworks (MOFs) and polymeric materials, capitalizing on its ability to modify material properties. The structure-activity relationship (SAR) of cyclopropane derivatives remains an active area of investigation, with computational studies using molecular docking and QSAR modeling to predict biological activity. These approaches align with current trends in AI-assisted drug design and high-throughput screening technologies.

Quality control protocols for CAS 7108-40-9 emphasize residual solvent analysis and heavy metal testing to meet pharmaceutical-grade standards. The compound's thermal stability (decomposition >200°C) makes it suitable for various chemical transformations, including cross-coupling reactions and catalytic hydrogenation. Researchers particularly value its compatibility with microwave-assisted synthesis techniques that accelerate reaction optimization.

Environmental and safety assessments indicate that N-methylcyclopropanecarboxamide requires standard laboratory handling precautions. While not classified as hazardous under GHS criteria, proper engineering controls and personal protective equipment (PPE) are recommended during manipulation. The compound's biodegradation potential and ecotoxicity profile are currently under evaluation as part of green chemistry metrics assessments.

Future applications may leverage the compound's chiral properties—the cyclopropane ring can induce stereoselective interactions important for developing asymmetric catalysts and chiral auxiliaries. Patent literature reveals growing interest in N-methylcyclopropanecarboxamide derivatives for central nervous system targets, particularly in neurodegenerative disease research. These developments align with global healthcare priorities addressing aging populations and neurological disorders.

For researchers sourcing this chemical, key considerations include certificate of analysis (CoA) requirements, batch-to-batch consistency, and scalability of synthetic routes. The compound's role in fragment-based drug discovery (FBDD) continues to expand, as its molecular complexity and hydrogen bonding capacity make it ideal for lead compound optimization. These attributes position CAS 7108-40-9 as a valuable tool in modern medicinal chemistry workflows.